Cas no 77388-91-1 ((2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol)

• Product Name: (2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol
• CAS No: 77388-91-1
• MF: C₉H₁₆O₆
• MW: 220.219743728638
• CID: 2162426
• Update Time: 2025-08-01

(2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 3-O-allyl-β-d-glucopyranose
• BICL4318
• (2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol

• Inchi： 1S/C9H16O6/c1-2-3-14-8-6(11)5(4-10)15-9(13)7(8)12/h2,5-13H,1,3-4H2/t5-,6-,7-,8+,9-/m1/s1
• InChI Key： VDMLDFBLAQXIKZ-GOFVFXDOSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)OCC=C)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Topological Polar Surface Area: 99.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 430.0±45.0 °C at 760 mmHg
• Flash Point: 213.9±28.7 °C
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

(2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol

Recent Advances in the Study of (2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol (CAS: 77388-91-1)

The compound (2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol (CAS: 77388-91-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sugar-derived structure with an allyl ether functional group, presents a promising scaffold for the development of novel therapeutics. Recent studies have explored its potential applications in drug delivery, enzymatic inhibition, and as a precursor for more complex bioactive molecules.

One of the key areas of interest is the role of this compound in glycoscience. Researchers have investigated its utility as a building block for the synthesis of glycoconjugates, which are critical in various biological processes such as cell signaling and immune response modulation. The presence of the allyl ether group offers a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as an inhibitor of glycosidases, enzymes that play a pivotal role in carbohydrate metabolism. The study highlighted the compound's ability to selectively target specific glycosidases, thereby offering a potential therapeutic avenue for metabolic disorders such as diabetes and lysosomal storage diseases. The research team utilized advanced computational modeling and X-ray crystallography to elucidate the binding interactions between the compound and the enzyme active site.

Another significant development involves the application of (2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol in drug delivery systems. A study in the journal Biomaterials reported the successful incorporation of this compound into polymeric nanoparticles designed for targeted drug delivery. The researchers found that the compound's hydrophilic nature and biocompatibility enhanced the stability and bioavailability of the nanoparticles, making them suitable for delivering hydrophobic drugs to specific tissues.

Furthermore, recent advancements in synthetic chemistry have enabled the scalable production of this compound, addressing previous challenges related to its availability. A team from the Massachusetts Institute of Technology (MIT) developed a novel enzymatic synthesis route that significantly improved the yield and purity of the product. This breakthrough is expected to facilitate further research and development efforts, particularly in the pharmaceutical industry.

In conclusion, (2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol (CAS: 77388-91-1) represents a versatile and promising molecule with broad applications in chemical biology and drug development. Ongoing research continues to uncover its potential, and future studies are likely to explore its utility in other therapeutic areas, such as anti-inflammatory and anticancer agents. The compound's unique structural features and biological activities make it a valuable subject for further investigation.